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Compound of Interest

Compound Name: N-oleoyl glutamine

Cat. No.: B3025851 Get Quote

This guide provides comprehensive safety, handling, and disposal procedures for N-oleoyl
glutamine, ensuring the well-being of laboratory personnel and the integrity of research

outcomes. Adherence to these protocols is crucial for maintaining a safe and efficient research

environment.

Safe Handling and Personal Protective Equipment
While N-oleoyl glutamine is not classified as a hazardous substance, observing standard

laboratory safety protocols is essential.[1] The following table summarizes the recommended

personal protective equipment (PPE) and safety measures.
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Safety Measure Specification Rationale

Eye Protection
Safety glasses with side-

shields

Protects eyes from accidental

splashes.

Hand Protection
Impermeable and resistant

gloves (e.g., nitrile)

Prevents direct skin contact

with the substance.[1]

Body Protection Standard laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation

The substance is not

considered an inhalation

hazard.[1]

Ventilation
Work in a well-ventilated area

or a chemical fume hood

Ensures airborne

concentrations remain low.

Operational Plan: Step-by-Step Handling and
Storage
Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product name and CAS number (247150-73-8) on the label match the order

specifications.[1][2]

Preparation for Use:

Bring the container to room temperature before opening.

N-oleoyl glutamine is a crystalline solid.[3] For solution preparation, consult the solubility

data; it is soluble in DMF (30 mg/ml), DMSO (30 mg/ml), and Ethanol (1 mg/ml).[3][4]

When weighing the solid, do so in a designated area with minimal air currents to prevent

dispersal.

Handling:
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Always wear the appropriate PPE as detailed in the table above.

Avoid direct contact with skin and eyes.[5]

Avoid inhalation of any dust if handling the solid form.[6]

After handling, wash hands thoroughly with soap and water.[6]

Storage:

Store in a tightly closed container in a cool, dry place.[1][5]

For long-term stability (≥ 4 years), store at -20°C.[2]

Disposal Plan: Waste Management Protocol
Spill Management:

In case of a small spill, mechanically pick up the solid material.[1]

Clean the spill area with a suitable solvent and then with soap and water.

For larger spills, ensure the area is well-ventilated and wear appropriate PPE.

Collect the spilled material in a designated, labeled waste container.

Waste Disposal:

Smaller quantities of N-oleoyl glutamine may be disposed of with household waste, in

accordance with local regulations.[1]

For larger quantities or contaminated materials, disposal must be made according to official

national, state, and local regulations for non-hazardous chemical waste.[1]

Do not allow the product to enter sewers or surface and ground water.[1]

Dispose of contaminated packaging in the same manner as the substance itself, following

official regulations.[1]
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Experimental Protocol: Measuring Mitochondrial
Respiration in C2C12 Cells
This protocol describes a representative experiment to assess the effect of N-oleoyl glutamine
on mitochondrial uncoupling in C2C12 myoblast cells, as referenced in the scientific literature.

[2][3][4]

1. Cell Culture and Plating:

Culture C2C12 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin
at 37°C in a 5% CO2 incubator.
Seed C2C12 cells into a Seahorse XF96 cell culture microplate at a density of 2 x 10^4 cells
per well.
Allow cells to adhere and grow for 24 hours.

2. Treatment with N-oleoyl Glutamine:

Prepare a stock solution of N-oleoyl glutamine in DMSO.
On the day of the assay, prepare fresh treatment media by diluting the N-oleoyl glutamine
stock solution in Seahorse XF Base Medium supplemented with glucose, pyruvate, and
glutamine to the desired final concentration (e.g., 50 µM).[2][3][4] Include a vehicle control
group (DMSO only).
Remove the growth medium from the cells, wash once with the assay medium, and then add
the treatment media to each well.
Incubate the plate at 37°C in a non-CO2 incubator for 1 hour prior to the assay.

3. Seahorse XF Analyzer Assay:

Hydrate the sensor cartridge of the Seahorse XF96 analyzer overnight in Seahorse XF
Calibrant at 37°C in a non-CO2 incubator.
Load the hydrated sensor cartridge with the compounds for the mitochondrial stress test
(e.g., oligomycin, FCCP, and rotenone/antimycin A).
Calibrate the analyzer with the loaded sensor cartridge.
Place the cell culture plate into the Seahorse XF96 analyzer.
Run the mitochondrial stress test protocol to measure the Oxygen Consumption Rate (OCR).

4. Data Analysis:
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Analyze the OCR data to determine key parameters of mitochondrial function, such as basal
respiration, ATP-linked respiration, maximal respiration, and non-mitochondrial respiration.
Compare the OCR profiles of cells treated with N-oleoyl glutamine to the vehicle control to
assess its effect on mitochondrial uncoupling. An increase in basal respiration without a
corresponding increase in ATP production is indicative of uncoupling.

Signaling and Metabolic Pathway
The following diagram illustrates the enzymatic regulation and primary biological activities of N-
oleoyl glutamine.
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Caption: Enzymatic regulation and biological actions of N-oleoyl glutamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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